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Introduction
Simonellite (C₁₉H₂₄) is a rare organic mineral, classified as a polycyclic aromatic hydrocarbon.

[1][2] Its discovery and unique properties make it a subject of interest for researchers in various

fields, including organic geochemistry and crystallography. This technical guide provides an in-

depth overview of the discovery, history, and key characteristics of Simonellite, with a focus on

its physicochemical properties and the methodologies used for its characterization.

Discovery and History
Simonellite was discovered by the Italian geologist and paleontologist, Professor Vittorio

Simonelli (1860–1929) of the University of Bologna, in whose honor the mineral was named.[1]

[2][3] The type locality for Simonellite is a coal mine in Fognano, near Montepulciano,

Tuscany, Italy.[2][3][4][5] The mineral was first described in 1919.[3] It is considered a valid

species by the International Mineralogical Association (IMA) with a "pre-IMA" or

"grandfathered" status, indicating its discovery before the establishment of the IMA.[3]

Physicochemical and Crystallographic Properties
Simonellite is a colorless to white, translucent mineral that occurs as crystalline incrustations.

[3][4][5] It is found in lignite deposits and is believed to be derived from diterpenes present in

coniferous resins.[1][2][4]
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Quantitative Data Summary
The following tables summarize the key quantitative data for Simonellite.

Table 1: Chemical and Physical Properties

Property Value

Chemical Formula C₁₉H₂₄[1][2][3][5]

IUPAC Name
1,1-dimethyl-7-isopropyl-1,2,3,4-

tetrahydrophenanthrene[1]

Molecular Weight 252.40 g/mol [3]

Elemental Composition C: 90.42%, H: 9.58%[3]

Measured Density 1.08 g/cm³[5]

Calculated Density 1.10 g/cm³[5]

Melting Point 59-60 °C[4]

Boiling Point 314-316 °C[4]

Table 2: Crystallographic Data

Property Value

Crystal System Orthorhombic[1][5]

Point Group 2/m 2/m 2/m[4]

Space Group Pnna[4][5]

Unit Cell Dimensions
a = 9.231(3) Å, b = 9.134(3) Å, c = 36.01(1) Å[4]

[5]

a:b:c ratio 1.011 : 1 : 3.942[5]

Volume of Unit Cell (V) 3036.22 Å³[5]

Z (formula units per unit cell) 8[3][4]
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Experimental Protocols
The primary technique for elucidating the crystal structure of Simonellite is single-crystal X-ray

diffraction. While a specific detailed protocol for the original determination is not available, a

general methodology can be outlined based on standard crystallographic practices.

Single-Crystal X-ray Diffraction Methodology
Crystal Selection and Mounting: A suitable single crystal of Simonellite is carefully selected

under a microscope. The crystal should be of high quality, with well-defined faces and free of

visible defects. The selected crystal is then mounted on a goniometer head.

Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. A

monochromatic X-ray beam is directed at the crystal. As the crystal is rotated, the X-rays are

diffracted by the electron clouds of the atoms in the crystal lattice, producing a unique

diffraction pattern of spots. The intensities and positions of these diffracted spots are

recorded by a detector.

Data Processing: The raw diffraction data is processed to correct for various factors such as

background noise, absorption, and Lorentz-polarization effects. The unit cell parameters and

space group are determined from the geometry of the diffraction pattern.

Structure Solution: The processed data is used to solve the crystal structure. For organic

molecules like Simonellite, direct methods are often employed to determine the initial

phases of the structure factors.

Structure Refinement: The initial structural model is refined using least-squares methods.

This iterative process adjusts the atomic positions, and thermal parameters to achieve the

best possible fit between the observed and calculated diffraction data. The final result is a

detailed three-dimensional model of the Simonellite molecule within the crystal lattice.

Biogeochemical Origin and Significance
Simonellite is considered a biomarker for higher plants, specifically conifers.[1][2] Its molecular

structure is derived from diterpenoid precursors found in plant resins. This biogeochemical link

makes Simonellite a useful tool in paleobotanical studies of sedimentary rocks.
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Biosynthetic Pathway Overview
The formation of Simonellite is a result of the diagenetic alteration of diterpenoids from

coniferous resins. The following diagram illustrates the conceptual pathway from a generic

diterpene precursor to Simonellite.
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Click to download full resolution via product page

Caption: Conceptual pathway of Simonellite formation from diterpene precursors.

Conclusion
Simonellite stands as a fascinating example of a naturally occurring, crystalline organic

molecule with a well-defined geological origin. The detailed characterization of its physical,

chemical, and crystallographic properties through techniques like X-ray diffraction has provided

valuable insights into its structure and formation. As a biomarker, it continues to be a relevant

subject for research in the fields of organic geochemistry and paleobotany.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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